Thieno[3,2-c]pyridin-2-amine

• IUPAC Name: thieno[3,2-c]pyridin-2-amine
• InChI: InChI=1S/C7H6N2S/c8-7-3-5-4-9-2-1-6(5)10-7/h1-4H,8H2
• InChI Key: PCIMHAYOMYAPPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1SC(=C2)N
• Molecular Formula: C7H6N2S
• DSSTOX Substance ID: DTXSID20563667
• Molecular Weight: 150.20 g/mol
• CAS RN: 94226-18-3

Description

Thieno[3,2-c]pyridin-2-amine is a chemical compound with the molecular formula C7H6N2S. It is a derivative of pyridine, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

The synthesis of this compound involves several steps. One common method involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Another method involves heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a bicyclic system, which includes a pyridine ring fused with a thiophene ring. The presence of the heteroatom in the aromatic ring usually leads to attenuated reactivity and increased selectivity in chemical transformations.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, it can be used as a versatile synthon for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides. It can also react with isocyanates to yield thienopyrimidines.

Mechanism of Action

While the specific mechanism of action for Thieno[3,2-c]pyridin-2-amine is not mentioned in the search results, it’s worth noting that similar compounds, such as thieno[3,2-d]pyrimidin-4-amines, have been found to inhibit certain enzymes like Mycobacterium tuberculosis bd oxidase.

Safety and Hazards

Thieno[3,2-c]pyridin-2-amine is considered hazardous. It has been assigned the signal word “Warning” and is associated with hazard statements H315, H319, H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

To a cold (-70° C.) stirred solution of lithium diisopropylamide in THF, prepared in situ by reaction of 3.63 g of freshly distilled diisopropylamine and 22 ml of 1.6M n-butyl lithium in 50 ml of hexane, were added dropwise over twenty minutes 4.05 g (30 mMoles) of thieno[3,2-c]pyridine in 20 ml of THF. The reaction mixture was stirred for twenty minutes following the addition, and then was diluted by the dropwise addition of 5.22 g (36 mMoles) of α-azido styrene in 20 ml of THF. The reaction mixture was stirred for two hours while maintaining the temperature at -70° to -50° C.; and then for an additional hour while allowing the temperature to warm to -15° C. The reaction was then quenched by the addition of 50 ml of 5% aqueous hydrochloric acid. Removal of the reaction solvent by evaporation under reduced pressure afforded 3.0 g of crude product. Purification by chromatography over silica gel, eluting with ethyl acetate, afforded 1.2 g of 2-aminothieno[3,2-c]pyridine. Mass Spec. M+ theory: 150, found: 150.